(E)-2-amino-1-((3-ethoxy-4-hydroxybenzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C23H24N6O4/c1-3-33-18-12-14(8-9-17(18)30)13-26-29-21(24)19(23(31)25-10-11-32-2)20-22(29)28-16-7-5-4-6-15(16)27-20/h4-9,12-13,30H,3,10-11,24H2,1-2H3,(H,25,31)/b26-13+
• InChI Key: OVMGBLOLRSTEIG-LGJNPRDNSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NN2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCCOC)N)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/N2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCCOC)N)O
• Molecular Formula: C23H24N6O4
• Molecular Weight: 448.5 g/mol

Description

(E)-2-amino-1-((3-ethoxy-4-hydroxybenzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C23H24N6O4 and its molecular weight is 448.483. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Potential

• Diuretic Properties : A study identified polymorphic modifications of a related compound, 6-Hydroxy-N-(4-methoxyphenyl)-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, which exhibits strong diuretic properties, suggesting potential use in hypertension treatment (Shishkina et al., 2018).

Chemical Synthesis and Applications

• Sustainable Synthesis Methods : A study on sustainable synthesis of quinolines highlights environmentally friendly methods for producing compounds like the one , emphasizing high atom efficiency and selective bond formations (Mastalir et al., 2016).

• Novel Ligand Preparation : Research on phosphine ligands, such as 2,3-bis(tert-butylmethylphosphino)quinoxaline, indicates their utility in preparing catalysts for asymmetric hydrogenation, potentially relevant for the synthesis of the compound (Imamoto et al., 2012).

• Polyamide Synthesis : A study on polyamides containing quinoxaline moiety describes the synthesis of new polyamides, which could be relevant for developing materials with specific properties related to the compound (Patil et al., 2011).

• Fluorinated Compound Synthesis : Research on the synthesis of fluorinated furo- and pyrrolo[3,4-b]quinoxaline 4,9-dioxides provides insights into the synthesis of structurally similar compounds, which could be relevant for the compound (Kotovskaya et al., 1999).

Potential Medical Applications

• Cytotoxicity and Anticancer Potential : A study on carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural similarities, demonstrated significant cytotoxic activity against various cancer cell lines, suggesting potential research avenues for anticancer applications of the compound (Deady et al., 2003).

• Antimicrobial Activity : Research on quinoxaline 1,4-dioxide derivatives has shown antimicrobial activity against bacterial and yeast strains, suggesting a potential area of investigation for the compound (Vieira et al., 2014).